2-(4-Methoxy-2,3-dimethylphenyl)acetic acid

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 2-(4-methoxy-2,3-dimethylphenyl)acetic acid
• InChI: InChI=1S/C11H14O3/c1-7-8(2)10(14-3)5-4-9(7)6-11(12)13/h4-5H,6H2,1-3H3,(H,12,13)
• InChI Key: CSQCDTYUBKBCRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)OC)CC(=O)O

Description

2-(4-Methoxy-2,3-dimethylphenyl)acetic acid is an organic compound characterized by a benzene ring substituted with a methoxy group, two methyl groups, and an acetic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The compound can be synthesized through several methods, including the Friedel-Crafts acylation reaction. In this process, 4-methoxy-2,3-dimethylbenzene is reacted with chloroacetyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The reaction typically occurs under anhydrous conditions to prevent hydrolysis of the reagents.

Industrial Production Methods: On an industrial scale, the compound is often produced using continuous flow reactors, which allow for better control of reaction conditions and improved safety. The use of green chemistry principles, such as the use of environmentally benign solvents and catalysts, is also being explored to make the production process more sustainable.

Chemical Reactions Analysis

Types of Reactions: 2-(4-Methoxy-2,3-dimethylphenyl)acetic acid can undergo various chemical reactions, including:

• Oxidation: The acetic acid moiety can be oxidized to form carboxylic acids or their derivatives.

• Reduction: The compound can be reduced to form alcohols or aldehydes.

• Substitution: The methoxy and methyl groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromic acid (H2CrO4).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

• Substitution: Nucleophiles such as hydroxide ions (OH-) and amines can be used for substitution reactions.

Major Products Formed:

• Oxidation: Carboxylic acids, esters, and amides.

• Reduction: Alcohols and aldehydes.

• Substitution: Substituted phenyl derivatives.

Scientific Research Applications

2-(4-Methoxy-2,3-dimethylphenyl)acetic acid has various applications in scientific research, including:

• Chemistry: It is used as a building block in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals.

• Biology: The compound can be used as a probe in biological studies to investigate enzyme activities and metabolic pathways.

• Medicine: It has potential therapeutic applications, such as in the development of anti-inflammatory and analgesic drugs.

• Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

2-(4-Methoxy-2,3-dimethylphenyl)acetic acid is structurally similar to other phenylacetic acids, such as 2-(4-methoxyphenyl)acetic acid and 2-(3,4-dimethylphenyl)acetic acid. its unique combination of methoxy and methyl substituents gives it distinct chemical properties and reactivity. These differences can influence its biological activity and industrial applications, making it a valuable compound in various fields.

Comparison with Similar Compounds

• 2-(4-Methoxyphenyl)acetic acid

• 2-(3,4-Dimethylphenyl)acetic acid

• 2-(2,3-Dimethylphenyl)acetic acid

• 2-(3,5-Dimethylphenyl)acetic acid